Cas no 34506-75-7 (2-[(4-nitrophenyl)methylidene]cyclopent-4-ene-1,3-dione)

• Product Name: 2-[(4-nitrophenyl)methylidene]cyclopent-4-ene-1,3-dione
• CAS No: 34506-75-7
• MF: C₁₂H₇NO₄
• MW: 229.188283205032
• CID: 919267
• PubChem ID: 320487
• Update Time: 2025-04-19

2-[(4-nitrophenyl)methylidene]cyclopent-4-ene-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 2-[(4-nitrophenyl)methylidene]cyclopent-4-ene-1,3-dione
• 3,5-Dioxo-4-(4-nitro-benzyliden)-cyclopenten-(1)
• 3,5-Dioxo-4-< 4-nitro-benzyliden> -cyclopenten-(1)
• AC1L82BB
• NSC268353
• DTXSID00313268
• 34506-75-7
• NSC-268353

• Inchi： 1S/C12H7NO4/c14-11-5-6-12(15)10(11)7-8-1-3-9(4-2-8)13(16)17/h1-7H
• InChI Key： WIPYWROTIYASJK-UHFFFAOYSA-N
• SMILES： O=C1C=CC(/C/1=C\C1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 229.03751
• Monoisotopic Mass: 229.038
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 80Ų

Experimental Properties

• Density: 1.482
• Boiling Point: 435.9°C at 760 mmHg
• Flash Point: 225.2°C
• Refractive Index: 1.705
• PSA: 77.28
• LogP: 2.20940